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Compound of Interest

Compound Name:
2-Chloro-5-methylpyridine-3,4-

diamine

Cat. No.: B107901 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the spectroscopic data for nitrogen-substituted 2-chloro-5-

methylpyridine derivatives. Despite a comprehensive search, detailed experimental

spectroscopic data (NMR, IR, and MS) for the specific compound 2-Chloro-5-methylpyridine-
3,4-diamine is not readily available in the public domain.

Therefore, this document presents the available spectroscopic data for a closely related

analogue, 2-Chloro-5-methylpyridin-4-amine, to provide a relevant point of reference.

Researchers should exercise caution and note that the presence of an additional amino group

at the 3-position in the target compound will influence the spectral characteristics.

Spectroscopic Data Summary for 2-Chloro-5-
methylpyridin-4-amine
The following tables summarize the available quantitative data for 2-Chloro-5-methylpyridin-4-

amine.

Table 1: ¹H NMR Data of 2-Chloro-5-methylpyridin-4-
amine
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.68 s 1H Ar-H

6.50 s 1H Ar-H

6.16 br s 2H -NH₂

1.96 s 3H -CH₃

Solvent: DMSO-d₆, Spectrometer Frequency: 300 MHz[1]

Table 2: Mass Spectrometry Data of 2-Chloro-5-
methylpyridin-4-amine

m/z Ion

143 [M+H]⁺

Ionization Method: Electrospray (EIpos)[1]

Experimental Protocols
Detailed experimental protocols for the acquisition of the presented data are not fully available.

However, a general methodology can be outlined.

General Protocol for ¹H NMR Spectroscopy
A sample of the compound would be dissolved in a deuterated solvent, such as DMSO-d₆. The

spectrum would be acquired on a 300 MHz NMR spectrometer. Chemical shifts are reported in

parts per million (ppm) relative to a residual solvent peak.

General Protocol for Mass Spectrometry
Mass spectral data would be obtained using a mass spectrometer equipped with an

electrospray ionization (ESI) source operating in positive ion mode. The sample would be

introduced, and the mass-to-charge ratio (m/z) of the resulting ions would be recorded.[1]
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General Workflow for Spectroscopic Analysis
The following diagram illustrates a typical workflow for the spectroscopic characterization of a

novel chemical compound.

General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.

Disclaimer: The spectroscopic data provided in this document is for the related compound 2-

Chloro-5-methylpyridin-4-amine and not for 2-Chloro-5-methylpyridine-3,4-diamine. This

information is intended for reference purposes only. The spectral data for the requested

compound will differ due to the presence of the additional amine group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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